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Abstract
This technical guide provides a comprehensive overview of 4'-Hydroxy-3'-

(hydroxymethyl)acetophenone (CAS No: 39235-58-0), a pivotal intermediate in modern

pharmaceutical synthesis. This document moves beyond a simple recitation of properties to

deliver actionable insights grounded in established chemical principles. We will explore its

synthesis from common starting materials, delve into its detailed spectroscopic signature,

analyze the reactivity of its key functional groups, and discuss its critical role in the

development of high-value active pharmaceutical ingredients (APIs), including β2-adrenergic

agonists. This guide is structured to serve as a practical resource for laboratory scientists and

process development chemists engaged in synthetic and medicinal chemistry.
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4'-Hydroxy-3'-(hydroxymethyl)acetophenone is a trifunctional aromatic compound possessing a

ketone, a phenolic hydroxyl group, and a benzylic alcohol. This unique combination of

functional groups makes it a versatile building block, particularly in the synthesis of complex

pharmaceutical agents where precise molecular architecture is paramount. Its most notable

application is as a key precursor in the industrial synthesis of long-acting β2-adrenergic

agonists such as Salmeterol and related compounds used in the management of asthma and

COPD[1]. Understanding its chemical behavior is therefore essential for professionals in drug

discovery and process optimization.

Systematic IUPAC Name: 1-[4-hydroxy-3-(hydroxymethyl)phenyl]ethanone[2]

Common Synonyms:

4-Hydroxy-3-hydroxymethylacetophenone

Salbutamol Impurity 50[3]

Albuterol Impurity F[1]

Key Identifiers:

CAS Number: 39235-58-0[2][3][4]

Molecular Formula: C₉H₁₀O₃[3][4]

InChIKey: VRNWCXMMNFZAJN-UHFFFAOYSA-N[2]

Physicochemical and Structural Properties
The compound typically presents as a light yellow solid. Its three polar functional groups—two

hydroxyls and a ketone—govern its solubility, favoring polar organic solvents such as acetone

and chloroform, while limiting its solubility in nonpolar media.
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Property Value Source

Molecular Weight 166.17 g/mol [2][3]

Appearance Light yellow solid [5]

Melting Point 121 °C [6]

Boiling Point 381.4 ± 32.0 °C (Predicted) [6]

Density 1.247 ± 0.06 g/cm³ (Predicted) [6]

pKa 8.13 ± 0.18 (Predicted) [6]

XLogP3 0.7 [2]

Synthesis and Purification
The most direct and industrially relevant synthesis of 4'-Hydroxy-3'-

(hydroxymethyl)acetophenone begins with the common and inexpensive starting material, 4'-

hydroxyacetophenone. The synthesis proceeds via a two-step sequence involving electrophilic

aromatic substitution followed by nucleophilic substitution.
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Step 1: Chloromethylation

Step 2: Hydrolysis

4'-Hydroxyacetophenone

Formaldehyde (HCHO)
Conc. HCl

3'-(Chloromethyl)-4'-hydroxyacetophenone

 Electrophilic
 Aromatic Substitution 

3'-(Chloromethyl)-4'-hydroxyacetophenone

Water (H₂O)
Reflux

4'-Hydroxy-3'-(hydroxymethyl)acetophenone
(Final Product)

 Nucleophilic
 Substitution (SN) 
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A generalized workflow for the synthesis of the title compound.
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Protocol: Two-Step Synthesis from 4'-
Hydroxyacetophenone
Expertise & Causality: This procedure utilizes a classic chloromethylation reaction. The

phenolic hydroxyl group is a strong ortho-, para-director, activating the aromatic ring for

electrophilic substitution. The reaction with formaldehyde and HCl generates a chloromethyl

electrophile which preferentially adds to the ortho position due to the steric hindrance at the

other ortho position by the acetyl group and the para position being already substituted. The

subsequent step is a simple nucleophilic substitution where water acts as the nucleophile to

displace the chloride, forming the stable benzylic alcohol.

Step 1: Synthesis of 3'-(Chloromethyl)-4'-hydroxyacetophenone

To a cooled (0-5 °C) reaction vessel, charge 4'-hydroxyacetophenone (1.0 eq).

Add an appropriate solvent such as a mixture of dioxane and water.

Slowly add concentrated hydrochloric acid (excess) while maintaining the temperature.

Add aqueous formaldehyde (1.1 - 1.5 eq) dropwise to the stirred solution. The in-situ

generation of the electrophile begins.

Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC

or HPLC for the disappearance of the starting material.

Upon completion, the product often precipitates from the reaction mixture. Isolate the solid

by filtration, wash with cold water, and dry under vacuum. This intermediate is often used

directly in the next step without extensive purification.

Step 2: Synthesis of 4'-Hydroxy-3'-(hydroxymethyl)acetophenone

Charge the crude 3'-(Chloromethyl)-4'-hydroxyacetophenone (1.0 eq) from the previous step

into a reaction vessel.

Add water to form a slurry.
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Heat the mixture to reflux (approx. 100 °C) and maintain for 3-5 hours[1]. Monitor the

reaction by TLC/HPLC until the starting material is consumed. The hydrolysis proceeds via

an SN reaction.

Cool the reaction mixture. The product, being less soluble in cold water, will precipitate.

Isolate the crude product by filtration.

Purification: Recrystallize the solid from a suitable solvent system, such as water or an

ethanol/water mixture, to yield the final product as a light yellow crystalline solid.

Spectroscopic Characterization
Spectroscopic analysis is essential for confirming the identity and purity of the synthesized

compound. The key structural features are the substituted aromatic ring, the acetyl group, the

phenolic hydroxyl, and the benzylic alcohol.
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Spectroscopic Data Expected Characteristics

¹H NMR

~2.6 ppm (s, 3H): Singlet for the acetyl (-

COCH₃) protons. ~4.7 ppm (s, 2H): Singlet for

the benzylic methylene (-CH₂OH) protons. ~5.0-

6.0 ppm (s, 1H, broad): Singlet for the benzylic

alcohol proton (-CH₂OH). Exchangeable with

D₂O. ~7.0 ppm (d, 1H): Doublet for the aromatic

proton ortho to the hydroxyl group. ~7.8-8.0

ppm (m, 2H): Multiplet/overlapping signals for

the remaining two aromatic protons. ~9.0-11.0

ppm (s, 1H, broad): Singlet for the phenolic

hydroxyl proton (-OH). Exchangeable with D₂O.

¹³C NMR

~26 ppm: Acetyl methyl carbon (-COCH₃). ~63

ppm: Benzylic methylene carbon (-CH₂OH).

~115-135 ppm: Six distinct signals for the

aromatic carbons. ~160 ppm: Aromatic carbon

attached to the phenolic hydroxyl group. ~200

ppm: Carbonyl carbon (-COCH₃).

IR (KBr)

3500-3200 cm⁻¹ (broad): O-H stretching

vibrations from both phenolic and benzylic

hydroxyl groups. 3100-3000 cm⁻¹: Aromatic C-H

stretching. 1660-1680 cm⁻¹ (strong): C=O

stretching of the ketone, conjugated to the

aromatic ring. 1600-1450 cm⁻¹: Aromatic C=C

ring stretching vibrations. ~1250 cm⁻¹: C-O

stretching of the phenol. ~1050 cm⁻¹: C-O

stretching of the primary alcohol.

Mass Spec (EI)

M⁺ at m/z = 166: Molecular ion peak. m/z = 151

(M-15): Fragment corresponding to the loss of a

methyl radical ([M-CH₃]⁺). This is a

characteristic fragmentation for acetyl groups.

m/z = 123: Fragment from the loss of the acetyl

group ([M-COCH₃]⁺).
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Note: NMR chemical shifts are approximate and can vary based on solvent and concentration.

The broadness and position of hydroxyl proton signals are highly dependent on solvent,

temperature, and concentration.

Chemical Reactivity and Derivatization Potential
The molecule's three functional groups offer distinct sites for chemical modification, making it a

highly valuable and versatile intermediate for drug development.
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Phenolic Reactivity

Benzylic Alcohol Reactivity

Ketone Reactivity
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Key reactivity sites on 4'-Hydroxy-3'-(hydroxymethyl)acetophenone.
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Phenolic Hydroxyl Group: This group is acidic and readily deprotonated by a base. It can

undergo O-alkylation or O-acylation, which is often used as a protecting group strategy

during multi-step syntheses. It also strongly activates the aromatic ring, directing further

electrophilic substitutions to the positions ortho and para to it.

Benzylic Hydroxyl Group: As a primary alcohol, this group can be oxidized to the

corresponding aldehyde under mild conditions (e.g., using PCC) or to a carboxylic acid with

stronger oxidizing agents. It can also be converted to a better leaving group (e.g., a tosylate)

to facilitate nucleophilic substitution reactions.

Acetyl Ketone Group: The carbonyl can be reduced to a secondary alcohol, a key step in the

synthesis of Salmeterol that creates a chiral center. The α-methyl protons are weakly acidic

and can be removed by a strong base to form an enolate, allowing for α-functionalization.

More importantly for its role as a pharmaceutical intermediate, the α-carbon can be

halogenated (e.g., brominated) to produce a highly reactive α-halo ketone.

Field Insight: Application in Salmeterol Synthesis The synthesis of Salmeterol provides a

perfect case study of this molecule's reactivity. The acetyl group is first brominated at the α-

position to form 2-bromo-1-[4-hydroxy-3-(hydroxymethyl)phenyl]ethanone[7]. This α-bromo

ketone becomes a potent electrophile. It is then reacted with the complex amine side-chain (N-

[6-(4-phenylbutoxy)hexyl]benzenemethanamine) in a nucleophilic substitution reaction[8].

Finally, the ketone is stereoselectively reduced to the secondary alcohol, yielding the final

Salmeterol structure.

Applications in Research and Drug Development
The primary and most well-documented application of this compound is its role as a key

building block in the pharmaceutical industry.

β2-Adrenergic Agonists: It is a registered intermediate for the synthesis of Salmeterol and

Albuterol (Salbutamol)[1]. Its structure contains the essential "saligenin" head required for

activity at the β2-adrenergic receptor.

Anti-Inflammatory Drugs: It serves as an intermediate in the development of certain

nonsteroidal anti-inflammatory drugs (NSAIDs)[5].
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Antioxidants: The phenolic structure is a classic feature of antioxidant compounds, and it can

be used as a starting material for more complex antioxidant molecules[5].

Organic Synthesis: Beyond specific drug targets, its trifunctional nature makes it a valuable

starting material for creating diverse chemical libraries for screening and lead discovery.

Safety and Handling
A dedicated, comprehensive toxicological profile for 4'-Hydroxy-3'-

(hydroxymethyl)acetophenone is not readily available in public literature. However, based on its

chemical structure and available Safety Data Sheets (SDS) for related compounds, the

following precautions are advised.

Hazard Identification: While not officially classified under GHS in all databases, compounds

of this nature should be handled as potentially harmful if swallowed and as a skin and eye

irritant. Avoid generating dust.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety

glasses with side shields, a lab coat, and chemical-resistant gloves.

Handling: Use in a well-ventilated area or a chemical fume hood. Avoid inhalation of dust.

Prevent contact with skin and eyes.

First Aid Measures:

Skin Contact: Wash off immediately with soap and plenty of water.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Inhalation: Move to fresh air. If not breathing, give artificial respiration.

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious

person and consult a physician.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.
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Conclusion
4'-Hydroxy-3'-(hydroxymethyl)acetophenone is more than a simple organic molecule; it is a

testament to functional group synergy and a cornerstone intermediate for respiratory medicine.

Its well-defined synthesis from basic feedstocks and the distinct, predictable reactivity of its

three functional groups make it an ideal platform for the construction of complex APIs. For the

research scientist and the process chemist, a thorough understanding of this compound's

properties and reaction pathways is not merely academic—it is fundamental to the innovation

and optimization of life-saving therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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